1-Octadecylpyridinium chloride
Overview
Description
Scientific Research Applications
Corrosion Inhibition
1-Octadecylpyridinium chloride analogs, like N-Octadecylpyridinium bromide, have demonstrated significant corrosion inhibition properties. A study by Likhanova et al. (2010) found that these compounds provide corrosion protection efficiency of 82–88% at 100 ppm for mild steel in a 1 M aqueous solution of sulfuric acid. The mechanism involves chemical adsorption as indicated by standard free energy calculations and supported by surface analysis techniques such as SEM, EDX, XRD, and Mossbauer spectroscopy (Likhanova et al., 2010).
Interaction with Hyaluronic Acid
In the field of biotechnology, derivatives of 1-Octadecylpyridinium chloride, like Cetylpyridinium chloride (CPC), have been used in the HA purification process. For instance, Yang et al. (2007) studied the use of 3‐(Trimethoxysilyl)‐propyldimethyl octadecyl ammonium chloride (Si‐QAC), structurally similar to CPC, for facilitating hyaluronic acid (HA) recovery. The study analyzed the influence of pH, salt concentration, and temperature on HA adsorption (Yang, Chin, & Lee, 2007).
Effects on Polymer Intercalation
In polymer science, derivatives of 1-Octadecylpyridinium chloride are used in the modification of materials. Ding et al. (2008) used 1-Octadecyl-3-methylimidazolium chloride ([C18 mim]Cl), similar in structure, for modifying pristine Na-montmorillonite. The study investigated how the micro-circumstances of the organo-montmorillonite (OMMT) interlayer affect the melting intercalation of polypropylene (PP) (Ding et al., 2008).
Catalysis in Organic Reactions
In organic chemistry, pyridinium derivatives are utilized as catalysts. Meng et al. (2018) synthesized N-(2-Hydroxy-ethyl)-pyridinium chloride ([HyEtPy]Cl) as a novel promoter for Knoevenagel condensation reactions, highlighting its better catalytic activity compared to other ionic liquids without a hydroxyl group (Meng, Qiao, Wang, Wen, & Zhao, 2018).
Surface Active Ionic Liquids
1-Octadecylpyridinium chloride and its analogs are of interest in studying surface active ionic liquids (SAILs). Galgano and El Seoud (2011) extended their study to include 1-(1-alkyl)-3-methylimidazolium chlorides, which are structurally related to 1-(1-alkyl)pyridinium chlorides, exploring their micellar properties and applications in nanotechnology and biomedicine (Galgano & El Seoud, 2011).
Safety and Hazards
properties
IUPAC Name |
1-octadecylpyridin-1-ium;chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H42N.ClH/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-21-24-22-19-17-20-23-24;/h17,19-20,22-23H,2-16,18,21H2,1H3;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WJDJWDHXZBNQNE-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC[N+]1=CC=CC=C1.[Cl-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H42ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40953622 |
Source
|
| Record name | 1-Octadecylpyridin-1-ium chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40953622 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
368.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Octadecylpyridinium chloride | |
CAS RN |
3165-81-9 |
Source
|
| Record name | Octadecylpyridinium chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3165-81-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Octadecylpyridinium chloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003165819 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3165-81-9 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=12139 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-Octadecylpyridin-1-ium chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40953622 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-octadecylpyridinium chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.661 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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